2-(4-Iodophenyl)cyclopentan-1-amine
Description
2-(4-Iodophenyl)cyclopentan-1-amine is a cyclopentane-based amine derivative featuring a 4-iodophenyl substituent at the 2-position of the cyclopentane ring. The iodine atom at the para position of the phenyl ring contributes to its unique electronic and steric properties, which may influence binding interactions in biological systems.
Properties
Molecular Formula |
C11H14IN |
|---|---|
Molecular Weight |
287.14 g/mol |
IUPAC Name |
2-(4-iodophenyl)cyclopentan-1-amine |
InChI |
InChI=1S/C11H14IN/c12-9-6-4-8(5-7-9)10-2-1-3-11(10)13/h4-7,10-11H,1-3,13H2 |
InChI Key |
NIXWOCOUOFZCCE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C(C1)N)C2=CC=C(C=C2)I |
Origin of Product |
United States |
Biological Activity
2-(4-Iodophenyl)cyclopentan-1-amine is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, and potential applications in drug development.
Chemical Structure and Properties
The compound is characterized by a cyclopentane ring substituted with a 4-iodophenyl group and an amine functional group. Its molecular formula is with a molecular weight of approximately 247.08 g/mol. The presence of iodine enhances the lipophilicity and biological availability of the compound, which may influence its pharmacological properties.
Biological Activity
Research indicates that compounds with similar structures often exhibit significant pharmacological properties, including:
- Anti-inflammatory effects : Compounds with halogen substitutions can modulate inflammatory pathways.
- Analgesic properties : The amine group may contribute to pain-relieving effects.
- Affinity for sigma receptors : Similar compounds have shown high affinity for sigma receptors, which are implicated in various neurological processes .
Table 1: Comparison with Similar Compounds
| Compound Name | Structure Type | Unique Features |
|---|---|---|
| 1-(4-Iodophenyl)ethan-1-amine | Aromatic Amine | Shorter carbon chain compared to cyclopentane |
| Cyclopenta-2,4-dien-1-amine | Diene | Contains double bonds in the cyclopentane ring |
| 1-(Difluoromethyl)cyclopentan-1-amine | Fluorinated Amine | Presence of fluorine increases reactivity |
The mechanism by which 2-(4-Iodophenyl)cyclopentan-1-amine exerts its biological effects may involve:
- Molecular Binding : The compound likely interacts with specific proteins or enzymes, modulating their activity.
- Signal Transduction : Binding to target receptors can initiate signaling cascades that alter cellular behavior.
Case Studies and Research Findings
Recent studies have highlighted the potential of halogenated compounds in targeting sigma receptors. For instance, derivatives of vesamicol containing iodine have demonstrated significantly higher affinities for sigma-1 receptors compared to their non-halogenated counterparts. This suggests that similar modifications in 2-(4-Iodophenyl)cyclopentan-1-amine could enhance its biological activity .
Table 2: Affinity Studies of Related Compounds
| Compound Name | Sigma Receptor Affinity (Ki) |
|---|---|
| Vesamicol | Reference Compound |
| 2-(4-(4-Iodophenyl)piperidine) | >10-fold higher than vesamicol |
| 2-(4-Iodophenyl)cyclopentan-1-amine | Under investigation |
Potential Applications
Given its structural characteristics and preliminary findings, 2-(4-Iodophenyl)cyclopentan-1-amine may serve as a valuable lead compound in drug development, particularly for conditions involving inflammation and pain management. Its unique binding properties could also make it a candidate for further exploration in neurological disorders where sigma receptors play a crucial role.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations and Physicochemical Properties
The table below compares key physicochemical properties of 2-(4-Iodophenyl)cyclopentan-1-amine with its structural analogs:
Key Observations:
- Electronic Effects : The iodine atom in the target compound provides polarizability and weak electron-donating effects, whereas chlorine (Cl) and trifluoromethyl (CF₃) groups are electron-withdrawing, altering reactivity and binding affinities .
- Solubility : Hydrochloride salts (e.g., 2-(4-chlorophenyl)cyclopentan-1-amine hydrochloride) exhibit improved aqueous solubility compared to free bases .
- Biological Relevance : The CF₃ group in 1-[4-(trifluoromethyl)phenyl]cyclopentan-1-amine is often used in drug design to enhance metabolic stability and bioavailability .
Structural and Functional Insights
- Aryl Substituent Position : Analog 2-[2-(trifluoromethyl)phenyl]cyclopentan-1-amine demonstrates that substituent position (ortho vs. para) significantly affects steric hindrance and binding pocket compatibility .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
